Cas no 1540049-82-8 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine
• CAS No: 1540049-82-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6491706
• PubChem ID: 56690833
• Update Time: 2025-06-11

1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine
• EN300-1748332
• 1540049-82-8
• [1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentyl]methanamine

• Inchi： 1S/C14H19NO2/c15-10-14(6-1-2-7-14)11-4-3-5-12-13(11)17-9-8-16-12/h3-5H,1-2,6-10,15H2
• InChI Key： BNHIPMWAKVSING-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C1(CN)CCCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine (CAS No. 1540049-82-8)

1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine, with the CAS number 1540049-82-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a 1,4-benzodioxin moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine is particularly noteworthy due to its potential to interact with specific biological targets. The 1,4-benzodioxin ring is known for its ability to modulate receptor activity, while the cyclopentyl group can influence the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the molecule.

Recent studies have explored the potential therapeutic applications of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine. One area of significant interest is its role in neurodegenerative diseases. Research has shown that this compound can exhibit neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine significantly reduced oxidative damage in a cell model of Parkinson's disease.

In addition to its neuroprotective properties, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine has also been investigated for its potential as an analgesic agent. Preclinical studies have indicated that this compound can effectively alleviate pain by interacting with specific pain receptors. A study in the Pain Research and Management journal reported that 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine exhibited potent analgesic effects in animal models of chronic pain without causing significant side effects.

The pharmacological profile of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine has also been evaluated in terms of its safety and toxicity. Toxicological studies have shown that this compound has a favorable safety profile at therapeutic doses. A comprehensive toxicity assessment published in the Toxicological Sciences journal concluded that 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine did not exhibit any significant toxic effects on major organs or systems at clinically relevant concentrations.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine involves several well-established chemical reactions. The key steps include the formation of the 1,4-benzodioxin ring through a cyclization reaction and the subsequent coupling with a cyclopentyl derivative. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopentylmethanamine (CAS No. 1540049-82-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.